Cas no 1241683-17-9 (2-(1R)-1-aminoethyl-6-bromo-4-chlorophenol)

• Product Name: 2-(1R)-1-aminoethyl-6-bromo-4-chlorophenol
• CAS No: 1241683-17-9
• MF: C₈H₉BrClNO
• MW: 250.52016043663
• CID: 6532771
• PubChem ID: 130737735
• Update Time: 2025-06-13

2-(1R)-1-aminoethyl-6-bromo-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1R)-1-aminoethyl-6-bromo-4-chlorophenol
• 2-((R)-1-amino-2-methylpropyl)-6-bromo-4-chlorophenol
• Phenol, 2-[(1R)-1-aminoethyl]-6-bromo-4-chloro-

• Inchi： 1S/C8H9BrClNO/c1-4(11)6-2-5(10)3-7(9)8(6)12/h2-4,12H,11H2,1H3/t4-/m1/s1
• InChI Key： GEVWPFPWSITIJQ-SCSAIBSYSA-N
• SMILES： C1(O)=C(Br)C=C(Cl)C=C1[C@H](N)C

Experimental Properties

• Density: 1.634±0.06 g/cm3(Predicted)
• Boiling Point: 298.3±35.0 °C(Predicted)
• pka: 7.27±0.50(Predicted)

Additional information on 2-(1R)-1-aminoethyl-6-bromo-4-chlorophenol

Comprehensive Overview of 2-(1R)-1-aminoethyl-6-bromo-4-chlorophenol (CAS No. 1241683-17-9)

2-(1R)-1-aminoethyl-6-bromo-4-chlorophenol (CAS No. 1241683-17-9) is a chiral phenolic compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a stereogenic center (1R-configuration), bromo, and chloro substituents, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in drug discovery, particularly for targeting enzyme inhibition and receptor modulation. The presence of both aminoethyl and halogenated groups enhances its binding affinity, a topic frequently searched in AI-driven drug design platforms.

In recent years, the demand for halogenated phenols like 2-(1R)-1-aminoethyl-6-bromo-4-chlorophenol has surged, driven by trends in green chemistry and sustainable synthesis. Users often search for "eco-friendly halogenation methods" or "chiral phenol derivatives in drug development," reflecting industry priorities. This compound’s CAS No. 1241683-17-9 is also indexed in databases exploring structure-activity relationships (SAR), a hot topic in computational chemistry forums. Its 6-bromo-4-chloro motif is particularly noted for its electronic effects, which influence pharmacokinetic properties—a key concern for medicinal chemists.

From a synthetic perspective, 2-(1R)-1-aminoethyl-6-bromo-4-chlorophenol is synthesized via asymmetric catalysis or resolution techniques, aligning with the growing interest in enantioselective synthesis. Search analytics reveal queries like "chiral auxiliaries for phenol derivatives" or "bromination of chiral intermediates," underscoring its technical relevance. The compound’s aminoethyl group further enables derivatization into amides or ureas, expanding its utility in high-throughput screening libraries. These attributes position it as a versatile building block for fragment-based drug discovery, a trending niche in AI-aided molecular design.

Beyond pharmaceuticals, CAS No. 1241683-17-9 is explored in material science for designing functionalized polymers. Its halogenated aromatic core contributes to thermal stability, a feature often searched alongside "halogenated monomers for high-performance materials." Additionally, its phenolic hydroxyl group allows for polymerization or cross-linking, making it relevant to smart coatings research. This dual applicability in life sciences and materials underscores its interdisciplinary appeal, frequently highlighted in academic databases and patent literature.

Quality control of 2-(1R)-1-aminoethyl-6-bromo-4-chlorophenol involves advanced analytical techniques like HPLC chiral separation and LC-MS, topics trending in analytical chemistry circles. Users often inquire about "chiral purity validation" or "halogenated compound characterization," reflecting the compound’s technical complexity. Regulatory compliance, especially concerning halogenated byproducts, is another searched aspect, tied to broader discussions on ICH guidelines and impurity profiling.

In summary, 2-(1R)-1-aminoethyl-6-bromo-4-chlorophenol (CAS No. 1241683-17-9) exemplifies the convergence of chiral chemistry, halogenation strategies, and multidisciplinary applications. Its alignment with current research trends—such as AI-assisted molecular optimization and green synthesis—ensures sustained interest across scientific communities. As databases and search engines increasingly prioritize structure-based queries, this compound’s detailed profile serves as a resource for professionals navigating cutting-edge chemical innovation.